molecular formula C3H11AlClO4+ B573777 Aluminum sesquichlorohydrex propylene glycol CAS No. 173763-16-1

Aluminum sesquichlorohydrex propylene glycol

Cat. No. B573777
CAS RN: 173763-16-1
M. Wt: 173.549
InChI Key: SJXYSRSHDPPYIU-UHFFFAOYSA-L
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Description

Aluminum sesquichlorohydrex propylene glycol, also known as Aluminum sesquichlorohydrex propylene glycol, is a useful research compound. Its molecular formula is C3H11AlClO4+ and its molecular weight is 173.549. The purity is usually 95%.
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properties

CAS RN

173763-16-1

Molecular Formula

C3H11AlClO4+

Molecular Weight

173.549

IUPAC Name

aluminum;propane-1,2-diol;chloride;hydroxide;hydrate

InChI

InChI=1S/C3H8O2.Al.ClH.2H2O/c1-3(5)2-4;;;;/h3-5H,2H2,1H3;;1H;2*1H2/q;+3;;;/p-2

InChI Key

SJXYSRSHDPPYIU-UHFFFAOYSA-L

SMILES

CC(CO)O.O.[OH-].[Al+3].[Cl-]

synonyms

ALUMINUM SESQUICHLOROHYDREX PG

Origin of Product

United States

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